Cas no 2387594-95-6 (1-oxa-9-azaspiro[5.5]undecan-4-amine;dihydrochloride)

• Product Name: 1-oxa-9-azaspiro[5.5]undecan-4-amine;dihydrochloride
• CAS No: 2387594-95-6
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• CID: 5108346
• Update Time: 2026-03-03

1-oxa-9-azaspiro[5.5]undecan-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecan-4-amine, hydrochloride (1:2)
• 1-oxa-9-azaspiro[5.5]undecan-4-amine;dihydrochloride

• Inchi： 1S/C9H18N2O.ClH/c10-8-1-6-12-9(7-8)2-4-11-5-3-9;/h8,11H,1-7,10H2;1H
• InChI Key： NIAZAVYAUAZPKJ-UHFFFAOYSA-N
• SMILES： NC1CCOC2(CCNCC2)C1.Cl

Additional information on 1-oxa-9-azaspiro[5.5]undecan-4-amine;dihydrochloride

Introduction to 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride (CAS No. 2387594-95-6)

The compound 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride (CAS No. 2387594-95-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This spirocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both an oxygen and nitrogen atom within a spirocyclic framework introduces a high degree of conformational flexibility, which is often exploited in drug design to enhance binding affinity and selectivity.

Structurally, 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride belongs to the spirocyclic class of compounds, which are known for their rigid yet adaptable molecular architecture. The spiro linkage between the oxygen and nitrogen heterocycles creates a three-dimensional scaffold that can interact favorably with biological targets, such as enzymes and receptors. This structural motif has been widely investigated for its potential in modulating various physiological pathways, making it a valuable candidate for further pharmacological exploration.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit dual functionality, arising from the distinct interactions of the two heterocyclic rings with biological systems. The amine group at the 4-position of the spirocycle in 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride provides a site for further derivatization, allowing chemists to tailor the compound’s properties for specific therapeutic needs. This versatility has made it an attractive scaffold for the development of new drugs targeting a range of diseases.

One of the most compelling aspects of 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have suggested that derivatives of this compound may interfere with kinase activity by binding to specific pockets on the enzyme’s surface. The dihydrochloride salt form enhances solubility and stability, making it more suitable for formulation into pharmaceutical products.

The synthesis of 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically constructed through cyclocondensation reactions, followed by functional group modifications to introduce the desired amine and hydrochloride groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial manufacturing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride and its target proteins. These studies have revealed that the compound can adopt multiple conformations that optimize its fit within binding pockets, leading to strong binding affinities. Additionally, virtual screening techniques have been employed to identify potential derivatives with enhanced potency or selectivity.

The pharmacokinetic properties of 1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride are also under investigation to assess its suitability for clinical use. Factors such as bioavailability, metabolic stability, and excretion routes are critical considerations in drug development. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic clearance, indicating potential for further clinical evaluation.

In conclusion, 1-oxa-9-azaspiro[5.5]undecan-4-am ine dihydrochloride (CAS No. 2387594 -95 -6) represents a promising lead compound with significant therapeutic potential. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.